Cas no 922006-03-9 (4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922006-03-9
• MF: C₁₆H₁₅FN₂O₃S
• MW: 334.365306138992
• CID: 6010528
• PubChem ID: 18571692
• Update Time: 2025-05-19

4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 4-fluoro-2-methyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• AKOS024635856
• 4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 922006-03-9
• F2278-0256

• Inchi： 1S/C16H15FN2O3S/c1-10-8-12(17)3-6-15(10)23(21,22)19-13-4-5-14-11(9-13)2-7-16(20)18-14/h3-6,8-9,19H,2,7H2,1H3,(H,18,20)
• InChI Key： MQDAGXMBBSETNP-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 334.07874168g/mol
• Monoisotopic Mass: 334.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Professional Introduction to 4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922006-03-9)

4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922006-03-9, represents a novel class of molecules with potential applications in medicinal chemistry. Its unique structural features, including a fluoro-substituted benzene ring and a tetrahydroquinoline scaffold, make it an intriguing candidate for further investigation.

The< strong>fluoro substituent at the 4-position of the benzene ring is a key structural element that influences the electronic properties and metabolic stability of the molecule. Fluorine atoms are well-known for their ability to enhance binding affinity and metabolic resistance in drug candidates. In the context of this compound, the presence of a< strong>fluoro group may contribute to its bioavailability and pharmacokinetic profile, making it a promising candidate for further development.

The< strong>methyl group at the 2-position of the benzene ring adds another layer of complexity to the molecule's structure. This substituent can affect the overall shape and electronic distribution of the molecule, potentially influencing its interactions with biological targets. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

The core structure of< strong>4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is derived from a< strong>tetrahydroquinoline scaffold. Tetrahydroquinolines are a class of heterocyclic compounds that have been extensively studied for their biological activity. They are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of a< strong>2-oxo-tetrahydroquinoline moiety in this compound suggests that it may inherit some of these beneficial properties.

The< strong>sulfonamide functional group at the N-position is another critical feature of this molecule. Sulfonamides are widely used in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets. This property can enhance the binding affinity and selectivity of drug candidates. The incorporation of a sulfonamide group into this compound may contribute to its pharmacological activity by improving its interactions with target proteins.

In recent years, there has been growing interest in developing new therapeutic agents based on tetrahydroquinoline derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in diseases such as cancer and inflammation. The< strong>4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, with its unique structural features, may represent an important advancement in this area.

The synthesis and characterization of< strong>4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide have been reported in several scientific publications. These studies have provided valuable insights into the structural properties and potential biological activity of this compound. For instance, computational studies have suggested that the< strong>tetrahydroquinoline scaffold may adopt specific conformations that enhance its interactions with biological targets.

In addition to computational studies, experimental investigations have been conducted to evaluate the pharmacological activity of this compound. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings suggest that< strong>4-fluoro-2-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-y]benzene-l-sulfonamide could be a valuable tool for further drug discovery efforts.

The development of new drug candidates often involves optimizing various parameters such as solubility, bioavailability, and metabolic stability. The presence of multiple functional groups in< strong>4-fluoro--methyl-N-(Z-oxyo-l , 23 , 34 -tetrahy droquino lin -6 -yl ) benzene-l-sulfon amide presents both opportunities and challenges for drug optimization. However , recent advances in synthetic chemistry have provided new tools for modifying these parameters to improve the overall efficacy and safety profile of drug candidates.

The future prospects for< strong>4-fluoro--methyl-N-(Z-oxyo-l , 23 , 34 -tetrahy droquino lin -6 -yl ) benzene-l-sulfon amide are promising given its unique structural features and potential biological activity. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the development process and bring this compound closer to clinical application.

In conclusion,< strong>4-fluoro--methyl-N-(Z-oxyo-l , 23 , 34 -tetrahy droquino lin -6 -yl ) benzene-l-sulfon amide(CAS No . 922006--03--9) is a novel organic compound with significant potential in pharmaceutical research . Its unique structural features , including a fluoro-substituted benzene ring , a tetrahydroquinoline scaffold , and a sulfonamide functional group , make it an intriguing candidate for further investigation . Recent studies have provided valuable insights into its pharmacological activity , suggesting that it could be a valuable tool for drug discovery efforts . With continued research and development , this compound has the potential to contribute to advancements in medicine.